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Compound of Interest

Compound Name: 2-Ethyl-4-propylaniline

Cat. No.: B15369191

CAS Number: 849208-86-2 Molecular Formula: C11H17N

This technical guide provides a comprehensive overview of 2-Ethyl-4-propylaniline, a
substituted aniline of interest to researchers, scientists, and professionals in drug development.
Due to the limited availability of specific experimental data for this compound in public
literature, this document focuses on its fundamental properties, general synthesis strategies,
and important considerations for its potential applications.

Chemical Identity and Physicochemical Properties

2-Ethyl-4-propylaniline is an aromatic amine with ethyl and propyl substituents on the
benzene ring. Its chemical structure and properties are foundational to its potential reactivity
and behavior in chemical and biological systems.
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Property Value Source
Molecular Weight 163.26 g/mol PubChem[1]
IUPAC Name 2-ethyl-4-propylaniline PubChem[1]
Canonical SMILES CCCC1=CC(=C(C=C1)N)CC PubChem[1]
IXKYZRVPLXMJSH-
InChl Key PubChem[1]
UHFFFAOYSA-N
XLogP3 3.4 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
1 PubChem[1]
Count
Rotatable Bond Count 4 PubChem[1]

Synthesis of Substituted Anilines: A General

Protocol

While a specific, detailed experimental protocol for the synthesis of 2-Ethyl-4-propylaniline is

not readily available in the peer-reviewed literature, a general approach for the synthesis of

substituted anilines can be adapted. One common method involves the alkylation of an aniline

precursor. The following is a representative, generalized protocol for the synthesis of a

dialkylated aniline.

Reaction: ortho-Alkylation of a para-substituted aniline.

Materials:

para-Propylaniline

An appropriate ethylating agent (e.g., ethyl bromide)

Anhydrous, inert solvent (e.g., toluene)

A suitable catalyst (e.g., an aluminum anilide catalyst, which can be formed in situ)
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e Aqueous base (e.g., sodium hydroxide solution) for workup
e Drying agent (e.g., anhydrous magnesium sulfate)

» Organic solvent for extraction (e.qg., diethyl ether)
Experimental Procedure:

» Catalyst Formation: In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon),
the starting aniline is reacted with an aluminum source (e.g., aluminum powder or an
aluminum alkyl) in an appropriate solvent to form the aluminum anilide catalyst. This is
typically an exothermic reaction that requires careful temperature control.

» Alkylation: The reaction mixture containing the catalyst is heated to the desired alkylation
temperature. The alkylating agent (in this case, an ethylene source or an ethyl halide) is then
introduced into the reaction vessel. The reaction is typically carried out under pressure and
monitored for completion (e.g., by GC-MS or TLC).

e Quenching and Workup: Upon completion, the reaction is cooled to room temperature and
the catalyst is deactivated by the careful addition of an aqueous base. This step should be
performed with caution as it can be exothermic.

o Extraction: The organic layer is separated, and the aqueous layer is extracted one or more
times with an organic solvent (e.g., diethyl ether) to recover any dissolved product.

e Drying and Concentration: The combined organic extracts are dried over a suitable drying
agent, filtered, and the solvent is removed under reduced pressure to yield the crude
product.

 Purification: The crude 2-Ethyl-4-propylaniline is then purified, typically by vacuum
distillation or column chromatography, to yield the final product of high purity.
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General Workflow for Substituted Aniline Synthesis
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Caption: A generalized workflow for the synthesis of a substituted aniline.
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Potential Applications and Considerations in Drug
Discovery

While there is no specific information on the biological activity of 2-Ethyl-4-propylaniline,
substituted anilines are a common scaffold in medicinal chemistry. They are present in a wide
range of approved drugs and clinical candidates. However, the aniline moiety also presents
several challenges for drug development.

Potential Roles in Medicinal Chemistry:

o Scaffold for Synthesis: 2-Ethyl-4-propylaniline can serve as a starting material or
intermediate for the synthesis of more complex molecules with potential therapeutic
applications.

» Fragment-Based Drug Discovery: As a small, functionalized aromatic compound, it could be
used in fragment-based screening to identify initial hits against a biological target.

Challenges and Considerations:

o Metabolic Instability: Anilines are often susceptible to metabolic oxidation by cytochrome
P450 enzymes, which can lead to the formation of reactive metabolites. This can result in
rapid clearance of the drug and potential toxicity.

 Toxicity: The formation of reactive metabolites from anilines can lead to idiosyncratic adverse
drug reactions. Therefore, careful toxicological profiling is essential for any aniline-containing
drug candidate.

« Intellectual Property: Novel substituted anilines may offer opportunities for new intellectual
property in a crowded therapeutic area.
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Considerations for Anilines in Drug Discovery
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Caption: Key considerations for the use of aniline-based compounds in drug discovery.

Safety Information

Specific safety data for 2-Ethyl-4-propylaniline is not readily available. However, based on the
known hazards of similar anilines, such as 4-propylaniline, the following precautions should be
taken when handling this compound.[2][3][4]

o Hazard Classification (Anticipated): Likely to be harmful if swallowed, in contact with skin, or
if inhaled. May cause skin and eye irritation, and respiratory tract irritation.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear protective gloves and a lab coat.

o Respiratory Protection: Use in a well-ventilated area or with a suitable respirator.
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» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or dust.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disclaimer: This technical guide is intended for informational purposes only and is based on
publicly available data for 2-Ethyl-4-propylaniline and related compounds. It is not a substitute
for a thorough literature search and a comprehensive risk assessment. Researchers should
consult original research articles and safety data sheets for the most accurate and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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